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Compound of Interest

Compound Name:
3-Hydroxyadamantane-1-

carbonitrile

Cat. No.: B1339464 Get Quote

CAS Number: 59223-70-0

This technical guide provides a comprehensive overview of 3-Hydroxyadamantane-1-
carbonitrile, a derivative of adamantane. The rigid, three-dimensional structure of the

adamantane cage imparts unique physicochemical properties to its derivatives, making them

valuable scaffolds in medicinal chemistry and materials science. This document is intended for

researchers, scientists, and professionals in drug development, offering available data and

outlining experimental methodologies.

Due to the limited availability of specific experimental data for 3-Hydroxyadamantane-1-
carbonitrile, this guide also includes comparative information on its closely related precursor,

3-Hydroxyadamantane-1-carboxylic acid (CAS: 42711-75-1), to provide a broader context for

its potential properties and applications.

Physicochemical Properties
A summary of the available and computed physicochemical properties for 3-
Hydroxyadamantane-1-carbonitrile is presented below.
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Property Value Source

CAS Number 59223-70-0 ECHEMI[1]

Molecular Formula C₁₁H₁₅NO ECHEMI[1]

Molecular Weight 177.24 g/mol ECHEMI[1]

Exact Mass 177.115364 g/mol ECHEMI[1]

Density 1.2 g/cm³ (predicted) ECHEMI[1]

Topological Polar Surface Area 44.02 Å² ECHEMI[1]

XLogP3 1.8 (predicted) ECHEMI[1]

Hydrogen Bond Donor Count 1 ECHEMI[1]

Hydrogen Bond Acceptor

Count
2 ECHEMI[1]

Synthesis and Experimental Protocols
While specific, peer-reviewed synthesis protocols for 3-Hydroxyadamantane-1-carbonitrile
are not readily available in the literature, a plausible synthetic route involves the conversion of

the corresponding carboxylic acid, 3-Hydroxyadamantane-1-carboxylic acid. General methods

for the conversion of carboxylic acids to nitriles are well-established.

Proposed Synthesis of 3-Hydroxyadamantane-1-
carbonitrile from 3-Hydroxyadamantane-1-carboxylic
acid
A common method for this transformation is a two-step process involving the conversion of the

carboxylic acid to a primary amide, followed by dehydration.

Step 1: Synthesis of 3-Hydroxyadamantane-1-carboxamide

Reaction: 3-Hydroxyadamantane-1-carboxylic acid can be converted to its acid chloride

using a chlorinating agent such as thionyl chloride (SOCl₂) or oxalyl chloride. The resulting
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acid chloride is then reacted with ammonia or an ammonia equivalent to form the primary

amide.

Illustrative Protocol:

To a solution of 3-Hydroxyadamantane-1-carboxylic acid in an inert solvent (e.g.,

dichloromethane), add an excess of thionyl chloride.

Reflux the mixture until the reaction is complete (monitored by TLC or IR spectroscopy).

Remove the excess thionyl chloride and solvent under reduced pressure.

Dissolve the crude acid chloride in an appropriate solvent (e.g., THF) and add it dropwise

to a cooled, concentrated solution of aqueous ammonia.

Stir the reaction mixture until the formation of the amide is complete.

Extract the product with a suitable organic solvent, wash with brine, dry over an anhydrous

salt (e.g., Na₂SO₄), and concentrate to yield the crude 3-Hydroxyadamantane-1-

carboxamide.

Purify the product by recrystallization or column chromatography.

Step 2: Dehydration of 3-Hydroxyadamantane-1-carboxamide to 3-Hydroxyadamantane-1-
carbonitrile

Reaction: The primary amide is then dehydrated to the corresponding nitrile using a

dehydrating agent.

Illustrative Protocol:

Dissolve 3-Hydroxyadamantane-1-carboxamide in a suitable solvent (e.g., pyridine or

DMF).

Add a dehydrating agent such as phosphorus oxychloride (POCl₃), thionyl chloride

(SOCl₂), or trifluoroacetic anhydride (TFAA).
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Heat the reaction mixture as required (reaction conditions will vary depending on the

chosen dehydrating agent).

Monitor the reaction by TLC or GC-MS.

Upon completion, pour the reaction mixture into ice water and extract the product with an

organic solvent.

Wash the organic layer with water and brine, dry over an anhydrous salt, and concentrate

under reduced pressure.

Purify the crude 3-Hydroxyadamantane-1-carbonitrile by column chromatography or

distillation.

3-Hydroxyadamantane-
1-carboxylic acid

Intermediate
Acid Chloride

 SOCl₂ or (COCl)₂ 3-Hydroxyadamantane-
1-carboxamide

 NH₃ 3-Hydroxyadamantane-
1-carbonitrile

 Dehydrating Agent
(e.g., POCl₃)

Synthesis

Purification

Spectroscopic Analysis

Synthesized Product
(Crude 3-Hydroxyadamantane-1-carbonitrile)

Column Chromatography
or Distillation

NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy Mass Spectrometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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